Cas no 1207002-56-9 (1-2-(dimethylamino)-2-phenylethyl-3-2-(trifluoromethyl)phenylurea)

• Product Name: 1-2-(dimethylamino)-2-phenylethyl-3-2-(trifluoromethyl)phenylurea
• CAS No: 1207002-56-9
• MF: C₁₈H₂₀F₃N₃O
• MW: 351.366114616394
• CID: 6177165
• PubChem ID: 45504532
• Update Time: 2025-05-20

1-2-(dimethylamino)-2-phenylethyl-3-2-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)-2-phenylethyl-3-2-(trifluoromethyl)phenylurea
• AKOS024520993
• VU0522593-1
• 1207002-56-9
• 1-(2-(dimethylamino)-2-phenylethyl)-3-(2-(trifluoromethyl)phenyl)urea
• 1-[2-(dimethylamino)-2-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea
• F5832-3979

• Inchi： 1S/C18H20F3N3O/c1-24(2)16(13-8-4-3-5-9-13)12-22-17(25)23-15-11-7-6-10-14(15)18(19,20)21/h3-11,16H,12H2,1-2H3,(H2,22,23,25)
• InChI Key： MFUCKUWUDDKTBB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(NCC(C1C=CC=CC=1)N(C)C)=O)(F)F

Computed Properties

• Exact Mass: 351.156
• Monoisotopic Mass: 351.156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-2-(dimethylamino)-2-phenylethyl-3-2-(trifluoromethyl)phenylurea

Exploring the Potential of 1-2-(Dimethylamino)-2-Phenylethyl-3-2-(Trifluoromethyl)Phenylurea: A Comprehensive Overview

In the realm of chemical research and development, the compound with CAS No. 1207002-56-9, commonly referred to as 1-2-(dimethylamino)-2-phenylethyl-3-2-(trifluoromethyl)phenylurea, has garnered significant attention due to its unique structural properties and potential applications in various fields. This article delves into the latest research findings, structural insights, and potential uses of this compound, providing a comprehensive understanding of its significance in contemporary scientific studies.

The molecular structure of 1-2-(dimethylamino)-2-phenylethyl-3-2-(trifluoromethyl)phenylurea is characterized by a urea functional group, which serves as a versatile platform for chemical modification and interaction with biological systems. The presence of a dimethylamino group and a trifluoromethyl substituent introduces unique electronic and steric properties, making this compound a promising candidate for drug design and material science applications.

Recent studies have highlighted the importance of dimethylamino groups in enhancing the bioavailability and pharmacokinetic profiles of drug candidates. The trifluoromethyl substituent, on the other hand, is known for its ability to modulate lipophilicity and improve metabolic stability, which are critical factors in drug development.

Research into the synthesis of 1-2-(dimethylamino)-2-phenylethyl-3-2-(trifluoromethyl)phenylurea has focused on optimizing reaction conditions to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process, ensuring scalability for industrial applications.

The application of this compound extends beyond pharmaceuticals; it has shown potential in agrochemicals and specialty chemicals due to its ability to interact with specific biological targets. For instance, studies have demonstrated its efficacy as a herbicide with minimal environmental impact, making it a sustainable alternative to conventional chemical agents.

In conclusion, 1-2-(dimethylamino)-2-phenylethyl-3-2-(trifluoromethyl)phenylurea represents a significant advancement in chemical innovation, offering diverse opportunities across multiple industries. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future scientific discoveries.